Cas no 2168565-16-8 (5-bromo-2-formyl-3-hydroxybenzoic acid)

• Product Name: 5-bromo-2-formyl-3-hydroxybenzoic acid
• CAS No: 2168565-16-8
• MF: C₈H₅BrO₄
• MW: 245.026901960373
• CID: 5841914
• PubChem ID: 165822854
• Update Time: 2025-06-07

5-bromo-2-formyl-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-formyl-3-hydroxybenzoic acid
• 2168565-16-8
• EN300-1578766

• Inchi： 1S/C8H5BrO4/c9-4-1-5(8(12)13)6(3-10)7(11)2-4/h1-3,11H,(H,12,13)
• InChI Key： DABIROCWAIQJFB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C=O)=C(C(=O)O)C=1)O

Computed Properties

• Exact Mass: 243.93712g/mol
• Monoisotopic Mass: 243.93712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6Ų

Additional information on 5-bromo-2-formyl-3-hydroxybenzoic acid

Professional Introduction to 5-bromo-2-formyl-3-hydroxybenzoic acid (CAS No. 2168565-16-8)

5-bromo-2-formyl-3-hydroxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2168565-16-8, is a versatile organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This benzoic acid derivative features a bromine substituent at the 5-position, a formyl group at the 2-position, and a hydroxyl group at the 3-position, making it a structurally complex and functionally rich molecule. The unique arrangement of these functional groups imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further biological investigation.

The structural configuration of 5-bromo-2-formyl-3-hydroxybenzoic acid allows for diverse chemical transformations, including condensation reactions, nucleophilic additions, and metal-catalyzed coupling reactions. These reactivities have been exploited in the synthesis of various pharmacologically active compounds. For instance, the formyl group can participate in Schiff base formation, while the hydroxyl and bromine substituents provide opportunities for further derivatization through etherification, esterification, or Suzuki-Miyaura coupling. Such synthetic flexibility makes this compound an indispensable tool in drug discovery pipelines.

In recent years, 5-bromo-2-formyl-3-hydroxybenzoic acid has been explored in several cutting-edge research areas within medicinal chemistry. One notable application lies in its role as a precursor for the development of novel antimicrobial agents. The bromine atom and formyl group contribute to its ability to interact with biological targets, such as enzymes and bacterial cell wall components. Preliminary studies have suggested that derivatives of this compound exhibit promising activity against resistant bacterial strains, highlighting its potential as a scaffold for antibiotics.

Additionally, the hydroxyl group in 5-bromo-2-formyl-3-hydroxybenzoic acid has been leveraged in the design of bioactive molecules targeting inflammatory pathways. Research indicates that hydroxylated aromatic compounds can modulate key signaling cascades involved in inflammation, such as NF-κB and MAPK pathways. By incorporating this moiety into drug candidates, researchers aim to develop therapeutics that offer improved efficacy and reduced side effects compared to existing treatments. The bromine substituent further enhances binding affinity by enabling halogen bonding interactions with protein targets.

The formyl group at the 2-position serves as a critical functional handle for further chemical modification. It can be readily converted into amides, imines, or carboxylic acids through standard organic transformations. These derivatives have been investigated for their potential in anticancer applications. Studies suggest that certain formyl-containing benzoic acids can induce apoptosis in cancer cells by inhibiting key survival pathways or by directly damaging DNA. The versatility of 5-bromo-2-formyl-3-hydroxybenzoic acid as a precursor allows chemists to fine-tune its properties to meet specific therapeutic requirements.

Advances in computational chemistry have further accelerated the exploration of 5-bromo-2-formyl-3-hydroxybenzoic acid derivatives. Molecular modeling studies have identified optimal binding orientations of this compound with target proteins, providing insights into structure-activity relationships (SAR). These predictions have guided experimental efforts toward designing more potent and selective drug candidates. Additionally, virtual screening techniques have been employed to identify novel analogs with enhanced pharmacokinetic profiles.

The synthesis of 5-bromo-2-formyl-3-hydroxybenzoic acid itself presents an interesting challenge due to its multiple reactive sites. Researchers have developed efficient synthetic routes that minimize side reactions while ensuring high yields and purity. For example, one common approach involves the bromination of 2-formyl-3-hydroxybenzoic acid using N-bromosuccinimide (NBS) under controlled conditions. This method allows for regioselective introduction of the bromine atom while preserving the integrity of other functional groups.

In conclusion, 5-bromo-2-formyl-3-hydroxybenzoic acid (CAS No. 2168565-16-8) represents a fascinating molecule with broad applications in pharmaceutical research. Its unique structural features enable diverse synthetic possibilities and biological activities, making it a cornerstone in drug discovery efforts targeting infections, inflammation, and cancer. As research continues to uncover new therapeutic potentials, this compound is poised to play an increasingly significant role in developing next-generation medicines.